2-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]quinoxaline

• IUPAC Name: 2-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]quinoxaline
• InChI: InChI=1S/C16H15FN6/c17-12-9-19-16(20-10-12)23-7-5-22(6-8-23)15-11-18-13-3-1-2-4-14(13)21-15/h1-4,9-11H,5-8H2
• InChI Key: GYAUWPJFDUBXHS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3N=C2)C4=NC=C(C=N4)F
• Molecular Formula: C16H15FN6
• Molecular Weight: 310.33 g/mol

Description

“2-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]quinoxaline” is a compound that has been studied for its potential as an atypical antipsychotic agent. It is part of a series of compounds that were designed, synthesized, and characterized by spectral data.

Synthesis Analysis

The synthesis of this compound involves a series of steps, including the preparation of 4-{4-[2-(4-(2-substitutedquinoxalin-3-yl)piperazin-1-yl)ethyl]phenyl}thiazoles.

Molecular Structure Analysis

The molecular structure of “2-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]quinoxaline” can be analyzed using various techniques such as X-ray crystallography. Further details about the molecular structure can be obtained from the InChI key: BORPSRPAFAGGQR-UHFFFAOYSA-N.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve multiple steps. For instance, the D2 and 5-HT2A affinity of the synthesized compounds was screened in vitro by radioligand displacement assays on membrane homogenates isolated from rat striatum and rat cortex.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For instance, its melting point is 201°C. The compound has a molecular weight of 273.31.

Future Directions

The future directions for the study of “2-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]quinoxaline” could involve further exploration of its potential as an atypical antipsychotic agent. Additionally, more research could be done to fully understand its mechanism of action and to determine its safety and hazards.